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The Bafiados-Teitelboim-Zanelli (BTZ) black hole, a solution to Einstein's field equations in
(2+1)-dimensional spacetime with a negative cosmological constant, serves as a crucial
theoretical laboratory for investigating the profound mysteries of quantum gravity.[1][2] Despite
its lower-dimensional nature, the BTZ black hole exhibits many of the hallmark
thermodynamical and quantum properties of its (3+1)-dimensional counterparts, such as the
Schwarzschild and Kerr black holes.[2] Its relative simplicity, however, allows for exact
calculations that are often intractable in more complex, realistic models, making it an invaluable
"toy model" for testing the principles of quantum gravity, the holographic principle, and the
AdS/CFT correspondence.[1][3]

Core Properties and Significance

Discovered in 1992, the existence of the BTZ black hole was initially surprising because (2+1)-
dimensional gravity with a zero cosmological constant does not permit black hole solutions.[2]
The introduction of a negative cosmological constant, however, gives rise to a spacetime that is
locally anti-de Sitter (AdS) but has a global structure that includes an event horizon.[4][5]
Unlike black holes in higher dimensions that can arise from the collapse of matter and possess
a curvature singularity, the BTZ black hole is a vacuum solution with no such singularity.[4] It is
fully characterized by its mass, angular momentum, and charge, adhering to a "no-hair
theorem."[2]
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The significance of the BTZ black hole in the study of quantum gravity is multifaceted. Its
solvability allows for the exploration of concepts like black hole thermodynamics, Hawking
radiation, and the information paradox in a controlled setting.[3][4] Furthermore, its connection
to string theory and the AdS/CFT correspondence provides a concrete framework for
understanding the holographic nature of gravity.[6][7]

The AdSICFT Correspondence and BTZ Black Holes

The AdS/CFT correspondence, a cornerstone of modern theoretical physics, posits a duality
between a theory of quantum gravity in a (d+1)-dimensional anti-de Sitter spacetime and a
conformal field theory (CFT) living on its d-dimensional boundary. The BTZ black hole provides
a powerful realization of this correspondence, specifically the AdSs/CFT2 duality.[8][9] In this
context, the BTZ black hole in a 3D AdS spacetime is dual to a 2D conformal field theory at a
finite temperature.[10]

This duality allows for the translation of complex gravitational problems into more manageable
guantum field theory calculations. For instance, the thermodynamic properties of the BTZ black
hole, such as its entropy, can be reproduced by calculating the statistical entropy of the
corresponding CFT.[7]

Below is a diagram illustrating the core relationship in the AdS/CFT correspondence as it
pertains to the BTZ black hole.
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AdS/CFT Duality for the BTZ Black Hole
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AdS/CFT correspondence for the BTZ black hole.

Thermodynamics and Entanglement Entropy

The BTZ black hole exhibits thermodynamic properties analogous to those of higher-
dimensional black holes. It has a well-defined temperature and its entropy is proportional to the
circumference of its event horizon, in direct analogy to the Bekenstein-Hawking area law.[2][4]

A key area of investigation is the connection between the black hole's entropy and the concept
of quantum entanglement. The Ryu-Takayanagi formula, a direct consequence of the AAS/CFT
correspondence, relates the entanglement entropy of a region in the boundary CFT to the area
of a minimal surface in the bulk AdS spacetime.[11] For the BTZ black hole, calculations of
holographic entanglement entropy have been shown to reproduce the Bekenstein-Hawking
entropy in the high-temperature limit.[8][12]

The study of entanglement entropy in the context of the BTZ black hole provides a fertile
ground for exploring the microscopic origins of black hole entropy and the information paradox.
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[13][14]

Quantitative Properties of the BTZ Black Hole

The following table summarizes key quantitative data associated with the non-rotating,

uncharged BTZ black hole.

Property

Formula

Description

Metric (line element)

ds2 = -(-M + rz/I?)dt2 + (-M +
r2/12)=1dr2 + r2de?

Describes the geometry of the
BTZ spacetime, where M is the
mass, | is the AdS radius, and

(t, r, @) are the coordinates.

Event Horizon Radius

r+ =IWVM

The radius of the outer event

horizon.

Bekenstein-Hawking Entropy

S _BH = (211r+) / (4G3) =
(TVM) / (2G3)

The entropy of the black hole,
proportional to the
circumference of the event
horizon. Gs is the 3D Newton's

constant.[8]

Hawking Temperature

T H=r+/ (212 = VM / (211)

The temperature of the
Hawking radiation emitted by
the black hole.[9]

Central Charge of Dual CFT

c=@3l)/ (2G3)

A key parameter of the dual 2D
CFT, related to the AdS radius

and the 3D Newton's constant.

[8]

Theoretical Experimental Protocols

While direct physical experimentation with BTZ black holes is not possible, theoretical

"experiments” and calculations provide profound insights into quantum gravity.

Calculation of Holographic Entanglement Entropy
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Objective: To verify the Ryu-Takayanagi formula and understand the connection between

entanglement and spacetime geometry.

Methodology:

Define a subsystem on the boundary: Consider a spatial region 'A' in the 2D CFT at the
boundary of the AdSs spacetime.

Find the minimal geodesic in the bulk: Identify the geodesic in the BTZ spacetime that is
anchored at the endpoints of region ‘A’ on the boundary and extends into the bulk.

Calculate the length of the geodesic: Compute the proper length of this minimal geodesic,
denoted as L_A.

Apply the Ryu-Takayanagi formula: The entanglement entropy S_A of the region 'A’ is given
by S A=L_A/(4G3).

Compare with CFT calculation: Independently calculate the entanglement entropy of the
region ‘A" directly within the 2D CFT.

Analyze the results: Compare the results from the holographic and CFT calculations to test
the validity of the AAS/CFT correspondence in this context.

The workflow for this theoretical experiment can be visualized as follows:
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Holographic Entanglement Entropy Calculation Workflow

Start: Define Region A in Boundary CFT

Find Minimal Geodesic in Bulk BTZ Spacetime

Calculate Length of Geodesic Calculate Entanglement Entropy S_A directly in CFT

Apply Ryu-Takayanagi Formula to get S_A (Holographic)

Compare Holographic and CFT Results

Click to download full resolution via product page
Workflow for calculating holographic entanglement entropy.

Causal Structure

The causal structure of the BTZ spacetime can be represented by a Penrose diagram, which
compactifies the infinite spacetime into a finite diagram that preserves causal relationships. The
BTZ black hole, being a quotient of AdS space, has a distinct causal structure.[5][15]

The diagram below illustrates the causal structure of a non-rotating BTZ black hole.
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Penrose Diagram of the BTZ Black Hole
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Causal structure of the BTZ black hole.
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The Information Paradox in the BTZ Context

The black hole information paradox, which arises from the apparent conflict between the
predictions of general relativity and quantum mechanics regarding the fate of information that
falls into a black hole, can also be studied in the simplified setting of the BTZ black hole.[16]
[17][18][19][20] The ADS/CFT correspondence offers a potential resolution by suggesting that
the evolution of the black hole is unitary from the perspective of the boundary CFT, implying
that information is not lost. The BTZ black hole serves as a concrete example where this
duality can be explored in detail, providing insights into how information might be encoded in
the Hawking radiation and preserved.

Conclusion

The BTZ black hole, while a simplified theoretical construct, has proven to be an exceptionally
rich and fruitful model for exploring the frontiers of quantum gravity. Its exact solvability and its
firm place within the AdS/CFT correspondence have allowed for significant progress in our
understanding of black hole thermodynamics, the nature of spacetime, and the holographic
principle. As research continues, the BTZ black hole will undoubtedly remain a vital tool for
physicists striving to unravel the deepest secrets of the universe.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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